EPZ028862
Overview
Description
EPZ028862 is a
Scientific Research Applications
Electroporation in Gene Delivery and Immunotherapy
- Electroporation for DNA Vaccines and Immunotherapeutics : Electroporation (EP) is instrumental in transferring DNA into cells, enhancing the delivery of DNA vaccines and therapeutic plasmids to various tissues, including skin and muscles. This method has shown significant promise in clinical applications for gene therapy and immunotherapy (Bodles-Brakhop, Heller, & Draghia‐Akli, 2009).
Protein Engineering and Biophysical Analysis
- Expressed Protein Ligation (EPL) in Protein Engineering : EPL allows the assembly of proteins from recombinant and synthetic polypeptides, enabling modifications with noncoded amino acids and biophysical probes. This technique is crucial for understanding protein structure and function (Muir, 2003).
Electron Paramagnetic Resonance in Structural Biology
- High Field Electron Paramagnetic Resonance (HF-EPR) : HF-EPR is a pivotal tool in structural biology, particularly in studying protein structure and function. It has been instrumental in analyzing radical cofactors and metalloproteins, providing insights into molecular dynamics (Bennati & Prisner, 2005).
Biomedical Applications
- Antitumor Electrochemotherapy : EP has been applied in biomedical fields, especially in antitumor electrochemotherapy. This application of EP represents a significant advancement in cancer treatment (Mir et al., 1995).
EPR in Biodosimetry and Physiology
- EPR in Evaluating Radiation Doses and Physiology : EPR has been used for biodosimetry to evaluate radiation doses received by individuals. Its application extends to physiology and medicine, contributing significantly to these fields (Gallez, 2016).
properties
Product Name |
EPZ028862 |
|---|---|
Molecular Formula |
C20H30N4O4S |
Molecular Weight |
422.54 |
IUPAC Name |
N-[(1R,5S)-8-(4-Aminocyclohexyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]-5-cyclopropyl-1,2-oxazole-3-carboxamide |
InChI |
InChI=1S/C20H30N4O4S/c21-13-3-7-17(8-4-13)29(26,27)24-15-5-6-16(24)10-14(9-15)22-20(25)18-11-19(28-23-18)12-1-2-12/h11-17H,1-10,21H2,(H,22,25)/t13?,14?,15-,16+,17? |
InChI Key |
JYZQPJRVTADXNE-MSJJKYGJSA-N |
SMILES |
O=C(C1=NOC(C2CC2)=C1)NC3C[C@@](N4S(=O)(C5CCC(N)CC5)=O)([H])CC[C@@]4([H])C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
EPZ-028862; EPZ 028862; EPZ028862 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3,5-Difluoro-4-(Trifluoromethyl)phenyl]-5-Methyl-2-(Trifluoromethyl)[1,2,4]triazolo[1,5-A]pyrimidin-7-Amine](/img/structure/B1192666.png)